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This guide provides a detailed comparison of the reactivity of chlorine peroxide (ClOOCl) and

bromine peroxide (BrOOBr), two halogen peroxides of significant interest in atmospheric

chemistry and radical-initiated reactions. The following sections present a comparative analysis

of their photolytic and thermal decomposition, supported by available experimental data. This

guide also outlines a typical experimental protocol for kinetic studies of these reactive species

and illustrates their roles in stratospheric ozone depletion.

Quantitative Data Comparison
The reactivity of chlorine and bromine peroxides is fundamentally dictated by their molecular

stability and their efficiency in generating reactive halogen radicals upon decomposition. The

following tables summarize key quantitative data for ClOOCl and BrOOBr based on available

literature.

Table 1: Photochemical Properties
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Property
Chlorine Peroxide
(ClOOCl)

Bromine Peroxide
(BrOOBr)

Peak Absorption Wavelength ~245 nm[1]
Not explicitly defined, absorbs

in the near-UV

Absorption Cross-Section (at

peak)

8.85 x 10⁻¹⁸ cm²/molecule (at

248.4 nm)[1]

1.2 x 10⁻¹⁷ cm²/molecule (at

320 nm for Br₂O₂)[2]

Photolysis Rate Constant (J) Wavelength-dependent 9.7 x 10⁻² s⁻¹[3][4]

Primary Photolysis Products 2 Cl + O₂
2 Br + O₂ (major), 2 BrO

(minor)[3][4]

Photolysis Quantum Yield (Φ) ~1.0 (at 308 nm)[5]

Not explicitly determined, but

photolysis is a major loss

process[4]

Table 2: Thermal Decomposition Data

Property
Chlorine Peroxide
(ClOOCl)

Bromine Peroxide
(BrOOBr)

Primary Thermal

Decomposition Products
2 ClO

Not explicitly determined, but

expected to be 2 BrO

Decomposition Rate

Rate constants have been

directly measured and are

pressure and temperature-

dependent.[6]

Described as rapid and

comparable to its photolysis

rate.[3][4]

Experimental Protocols: Kinetic Studies of Halogen
Peroxides
The study of the kinetics of reactive species like chlorine and bromine peroxide often involves

specialized techniques such as flash photolysis coupled with absorption spectroscopy or flow

tube reactors coupled with mass spectrometry.
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Flash Photolysis with UV-Visible Absorption
Spectroscopy
This method is widely used to study the kinetics of fast reactions initiated by light.

Objective: To determine the rate constants for the photolysis and subsequent reactions of

ClOOCl or BrOOBr.

Materials and Apparatus:

Excimer laser (e.g., XeCl at 308 nm) for photolysis

Analysis light source (e.g., deuterium or tungsten lamp)

Reaction cell (thermostatted)

Monochromator and photodetector (e.g., photomultiplier tube or CCD)

Digital oscilloscope and data acquisition system

Gas handling system for precursor gases (e.g., Cl₂, O₃, Br₂)

Procedure:

Precursor Preparation: The halogen peroxide is typically synthesized in situ. For ClOOCl,

this can be achieved by the reaction of Cl atoms (from Cl₂ photolysis) with ozone (O₃).

Reaction Initiation: A short, high-energy pulse of light from the excimer laser is used to

photolyze the precursor molecules, generating the halogen peroxide.

Kinetic Monitoring: The change in concentration of the halogen peroxide or its decomposition

products is monitored over time by measuring the absorption of the analysis light beam

through the reaction cell.

Data Analysis: The kinetic traces (absorbance vs. time) are analyzed to extract rate

constants for the reactions of interest.
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Atmospheric Chemistry: Role in Ozone Depletion
Both chlorine and bromine peroxides are key intermediates in catalytic cycles that lead to the

destruction of stratospheric ozone. The formation and subsequent photolysis of ClOOCl is the

rate-limiting step in the primary chlorine-mediated ozone depletion cycle in the polar

stratosphere.[7][8][9][10] Similarly, the interplay between bromine and chlorine monoxide (BrO

and ClO) radicals, which can involve BrOOBr-like intermediates, contributes significantly to

ozone loss.[10]

Chlorine Cycle (ClO Dimer)

Bromine-Chlorine Cycle (BrO-ClO)

ClO ClOOCl+ ClO + M

3 O2

2 Cl

hv

+ 2 O3

2 O3

BrO

Br + Cl

+ ClO

3 O2

ClO

+ 2 O3

2 O3Ozone

Depletion

Depletion

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1244364/docs?utm_src=pdf-body#a-comparative-analysis-of-chlorine-peroxide-and-bromine-peroxide-reactivity
https://ntrs.nasa.gov/citations/19890066537
https://acp.copernicus.org/articles/7/3055/2007/acp-7-3055-2007.pdf
https://acp.copernicus.org/articles/7/3055/2007/
https://csl.noaa.gov/assessments/ozone/2002/qandas9.pdf
https://csl.noaa.gov/assessments/ozone/2002/qandas9.pdf
https://www.benchchem.com/product/b1244364/docs?utm_src=pdf-body-img#a-comparative-analysis-of-chlorine-peroxide-and-bromine-peroxide-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Catalytic cycles of stratospheric ozone depletion involving chlorine and bromine

species.

Comparative Reactivity Analysis
Photolytic Reactivity: Both chlorine peroxide and bromine peroxide are readily photolyzed by

ultraviolet radiation. Quantitative data for ClOOCl shows a quantum yield of approximately 1 at

308 nm, indicating high efficiency in producing chlorine atoms upon light absorption.[5] While a

specific quantum yield for BrOOBr is not available, studies indicate that photolysis is a rapid

and significant decomposition pathway, occurring at a rate comparable to its thermal

decomposition.[3][4] The absorption cross-section of Br₂O₂ (a related bromine oxide) is

significant in the near-UV range, suggesting efficient light absorption in the stratosphere.[2]

Thermal Stability: Chlorine peroxide has been shown to be thermally unstable, and its

decomposition kinetics have been studied in detail.[6] Bromine peroxide is also described as

thermally unstable, with a rapid decomposition rate.[3][4] However, a direct comparison of their

thermal stability is challenging due to the lack of quantitative kinetic data for BrOOBr's thermal

decomposition.

Atmospheric Implications: The higher reactivity of bromine radicals on a per-atom basis makes

the BrO-ClO cycle a particularly efficient ozone destruction pathway, even at lower atmospheric

concentrations of bromine compared to chlorine.[10] The rapid photolysis of both ClOOCl and

BrOOBr ensures the regeneration of reactive halogen radicals, which perpetuates the catalytic

ozone depletion cycles.

In summary, both chlorine peroxide and bromine peroxide are highly reactive molecules that

play crucial roles in atmospheric chemistry. Their high susceptibility to photolysis makes them

efficient sources of halogen radicals, which drive catalytic reactions such as ozone depletion.

While more quantitative data on the thermal decomposition of BrOOBr is needed for a

complete comparative assessment, the available information clearly indicates that both

peroxides are key players in radical-mediated chemical processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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